Cas no 61430-07-7 (L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-)

L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]- structure
61430-07-7 structure
Product Name:L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
CAS No:61430-07-7
MF:C14H24N4O5
MW:328.364163398743
CID:479788
PubChem ID:10449162
Update Time:2025-04-19

L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 1-[N-(N-L-alanyl-L-alanyl)-L-alanyl]-
    • (2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
    • 61430-07-7
    • DTXSID90440153
    • Inchi: 1S/C14H24N4O5/c1-7(15)11(19)16-8(2)12(20)17-9(3)13(21)18-6-4-5-10(18)14(22)23/h7-10H,4-6,15H2,1-3H3,(H,16,19)(H,17,20)(H,22,23)/t7-,8-,9-,10-/m0/s1
    • InChI Key: IZXURCUWTGEUAM-XKNYDFJKSA-N
    • SMILES: O=C([C@H](C)NC([C@H](C)NC([C@H](C)N)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 328.17482
  • Monoisotopic Mass: 328.17466988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.1
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 141.83
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd